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Compound of Interest

1,3-Dimethylpyrazole-5-boronic
Compound Name: d
aci

cat. No.: B1365785

An In-depth Technical Guide to the Safety and Handling of 1,3-Dimethylpyrazole-5-boronic
acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 1,3-Dimethylpyrazole-
5-boronic acid (CAS No: 847818-68-2), a key building block in medicinal chemistry and
organic synthesis. As a member of the pyrazole boronic acid family, this compound is
instrumental in the construction of complex molecules through reactions like the Suzuki-
Miyaura cross-coupling.[1][2] Its utility in creating potential drug candidates necessitates a
thorough understanding of its safe handling to protect researchers and ensure experimental
integrity.[3][4] This document, grounded in established safety protocols, offers a detailed
framework for risk assessment, prudent laboratory practices, and emergency preparedness.

Section 1: Hazard Identification and Risk
Assessment

A comprehensive risk assessment is the cornerstone of safe laboratory practice. While specific
toxicity data for 1,3-Dimethylpyrazole-5-boronic acid is limited, information from structurally
related compounds indicates that it should be handled as a substance that can cause skin,
eye, and respiratory irritation.[5][6][ 7] Therefore, a cautious approach is mandated.
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Physicochemical Properties

Understanding the physical and chemical properties of a substance is critical for anticipating its
behavior and implementing appropriate safety controls.

Property Value Source(s)

CAS Number 847818-68-2 [8]

Molecular Formula CsH9BN20:2 [9][10]

Molecular Weight 139.95 g/mol [9][10]

Appearance Solid

InChi Key RAAWPADCPXAWSK- -
UHFFFAOYSA-N

Solubility Slightly soluble in water. [11]

Storage Temperature Store in a cool, dry place. [11][12]

GHS Hazard Profile (Inferred)

Based on data from analogous pyrazole and boronic acid derivatives, the following hazards
should be anticipated.[7][12]

Skin Irritation: May cause skin irritation upon contact.[6]

Eye Irritation: May cause serious eye irritation.[6]

Respiratory Irritation: Inhalation of dust may cause respiratory tract irritation.[7]

Acute Toxicity (Oral): May be harmful if swallowed.[6]

Framework for Risk Mitigation: The Hierarchy of
Controls

The most effective safety strategies prioritize engineering controls and administrative policies
over personal protective equipment (PPE). The following diagram illustrates this principle,
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which should guide all laboratory workflow designs involving this compound.
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Caption: The Hierarchy of Controls prioritizes safety measures from most to least effective.

Section 2: Prudent Handling and Storage Protocols

Adherence to strict operational protocols is essential for the safe handling of 1,3-
Dimethylpyrazole-5-boronic acid.
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Engineering and Administrative Controls

o Ventilation: All work must be conducted in a well-ventilated area, preferably within a certified
chemical fume hood, to minimize inhalation exposure.[5][13]

 Emergency Equipment: Ensure that a safety shower and an eyewash station are readily
accessible and in close proximity to the workstation.[5][14]

o Work Practices: Minimize dust generation and accumulation during handling.[15] Avoid all
personal contact, including inhalation of dust or vapors.[5] Do not eat, drink, or smoke in the
laboratory.[5]

Step-by-Step Handling Procedure for Solid Compound

The causality behind this workflow is to contain the solid powder at every step, preventing its
release into the laboratory environment and minimizing worker exposure.
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2. Don PPE
- Don lab coat, safety goggles,
and nitrile gloves.

3. Chemical Transfer
- Perform all transfers within the
fume hood.
- Use a spatula to carefully
transfer the solid.
- Avoid generating dust.

4. Weighing

- Use an analytical balance inside
the hood or in a draft shield.
- Tare a clean, labeled weigh boat.

5. Secure Container
- Immediately and tightly close the
main container after use.

7. Doff PPE & Wash
- Remove gloves using proper technique.
- Wash hands thoroughly with soap
and water.

Click to download full resolution via product page
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Caption: Step-by-step workflow for the safe handling of solid 1,3-Dimethylpyrazole-5-boronic
acid.

Storage Requirements

Proper storage is crucial to maintain the chemical's integrity and prevent hazardous situations.
» Container: Store in a tightly closed container.[15][16]
e Environment: Keep containers in a dry, cool, and well-ventilated place.[11][16]

e Incompatibilities: Store away from strong oxidizing agents, strong acids, and strong bases.
[14][16]

Section 3: Personal Protective Equipment (PPE)

PPE is the last line of defense and must be used correctly in conjunction with engineering and
administrative controls.
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Protection Type

Specific
Recommendations

Rationale

Eye and Face

Chemical safety goggles are
mandatory. A face shield is
recommended if there is a risk
of splashing.[5][17]

Protects eyes from dust
particles and potential

splashes.[13]

Chemically resistant gloves

(e.g., nitrile) should be worn.

Prevents skin contact and

potential irritation. Proper

Hand Inspect gloves before use and ) )
) ) glove removal is essential to
change immediately upon ] o
o avoid cross-contamination.[17]
contamination.[5][13]
A flame-resistant lab coat, fully
Bod buttoned, is required. Long Protects skin from accidental
ody

pants and closed-toe shoes

are mandatory.[13][17]

spills and contact.[17]

Respiratory

For handling small quantities in
a fume hood, respiratory
protection may not be
necessary. If dust is generated
or engineering controls are
insufficient, a NIOSH-approved
respirator (e.g., N95 dust
mask) should be used.[5][17]

Prevents the inhalation of the
powdered compound, which
can cause respiratory irritation.
[17]

Section 4: Emergency Procedures

Preparedness is key to mitigating the consequences of an accidental exposure or release.

First-Aid Measures

Immediate action is critical in the event of an exposure.[8]

« If Inhaled: Move the person into fresh air. If breathing is difficult, give oxygen. If not

breathing, give artificial respiration and seek immediate medical attention.[6][8]
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» Following Skin Contact: Take off contaminated clothing immediately. Wash off with soap and
plenty of water. Consult a doctor if irritation occurs.[6][8]

» Following Eye Contact: Rinse cautiously with pure water for at least 15 minutes, occasionally
lifting the upper and lower eyelids. Remove contact lenses if present and easy to do.
Continue rinsing and consult a doctor.[8]

e Following Ingestion: Rinse mouth with water. Do not induce vomiting. Never give anything by
mouth to an unconscious person. Call a doctor or Poison Control Center immediately.[8]

Spill Response Protocol

For a small spill of solid material, follow these steps:
o Evacuate: Alert personnel in the immediate area.
o Ventilate: Ensure the area is well-ventilated, if safe to do so.[5]

» Contain: Use an inert absorbent material (e.g., sand, vermiculite) to contain the spill. Avoid
raising dust.[5][15]

e Clean-up: Carefully sweep or scoop the absorbed material into a labeled, sealed container
for hazardous waste disposal.[15]

o Decontaminate: Clean the spill area with an appropriate solvent, followed by soap and water.

[5]
e Report: Report the spill to the appropriate safety personnel.[5]

Caption: Emergency response flowchart for a chemical spill.

Firefighting Measures

o Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[8][18]

» Specific Hazards: During a fire, irritating and highly toxic gases may be generated by thermal
decomposition or combustion, including carbon oxides (CO, COz2) and nitrogen oxides
(NOXx).[16]
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o Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective
gear.[8][16]

Section 5: Disposal Considerations

All waste generated from the use of 1,3-Dimethylpyrazole-5-boronic acid, including
contaminated PPE and empty containers, must be considered hazardous waste.[5] Dispose of
contents and container to an approved waste disposal plant in accordance with all local, state,
and federal regulations.[18][19] Do not let the chemical enter drains.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. hbinno.com [nbinno.com]

. chemimpex.com [chemimpex.com]

. hbinno.com [nbinno.com]

. mdpi.com [mdpi.com]

. benchchem.com [benchchem.com]

. tcichemicals.com [tcichemicals.com]

. assets.thermofisher.cn [assets.thermofisher.cn]

. chemicalbook.com [chemicalbook.com]

°
(o] (0] ~ (o)) ()] EEN w N =

. materials.alfachemic.com [materials.alfachemic.com]

¢ 10. 1,3-dimethyl-1H-pyrazol-5-ylboronic acid - Structure, Synthesis, Properties
[organoborons.com]

e 11. 1-Methyl-1H-pyrazole-4-boronic acid pinacol ester, 97%, Thermo Scientific Chemicals 1
g | Buy Online | Thermo Scientific Alfa Aesar | Fisher Scientific [fishersci.co.uk]

e 12. 1H-Pyrazole-4-boronic acid pinacol ester, 98% 1 g | Buy Online | Thermo Scientific
Chemicals | Fisher Scientific [fishersci.com]

e 13. benchchem.com [benchchem.com]

© 2025 BenchChem. All rights reserved. 9/10 Tech Support


https://www.chemicalbook.com/msds/1-3-dimethyl-1h-pyrazol-5-ylboronic-acid.pdf
https://www.fishersci.com/store/msds?partNumber=AC116705000&countryCode=US&language=en
https://www.benchchem.com/product/b1365785?utm_src=pdf-body
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Borinic_acid_methyl_ester.pdf
https://www.echemi.com/sds/13-dimethyl-5-pyrazolone-pid_Seven18579.html
https://static.cymitquimica.com/products/10/pdf/sds-F623730.pdf
https://www.chemicalbook.com/msds/1-3-dimethyl-1h-pyrazol-5-ylboronic-acid.pdf
https://www.benchchem.com/product/b1365785?utm_src=pdf-custom-synthesis
https://www.nbinno.com/article/other-organic-chemicals/chemistry-pyrazole-boronic-acids-applications-sourcing-tk
https://www.chemimpex.com/products/40387
https://www.nbinno.com/article/other-organic-chemicals/the-role-of-pyrazole-boronic-acids-in-modern-drug-discovery-tk
https://www.mdpi.com/1420-3049/27/9/2615
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Borinic_acid_methyl_ester.pdf
https://www.tcichemicals.com/BE/en/sds/D1647_EU_6N.pdf
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAB23434&PLANT=d__ALF
https://www.chemicalbook.com/msds/1-3-dimethyl-1h-pyrazol-5-ylboronic-acid.pdf
https://materials.alfachemic.com/product/1-3-dimethylpyrazole-5-boronic-acid-328703.html
https://organoborons.com/data/structure-938.html
https://organoborons.com/data/structure-938.html
https://www.fishersci.co.uk/shop/products/1-methyl-1h-pyrazole-4-boronic-acid-pinacol-ester-97-thermo-scientific/15450416
https://www.fishersci.co.uk/shop/products/1-methyl-1h-pyrazole-4-boronic-acid-pinacol-ester-97-thermo-scientific/15450416
https://www.fishersci.com/shop/products/1h-pyrazole-4-boronic-acid-pinacol-ester-98-thermo-scientific/AAL1965403
https://www.fishersci.com/shop/products/1h-pyrazole-4-boronic-acid-pinacol-ester-98-thermo-scientific/AAL1965403
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2_Naphthylboronic_acid_D7.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1365785?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e 14. fishersci.com [fishersci.com]

e 15. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
e 16. fishersci.com [fishersci.com]

e 17. benchchem.com [benchchem.com]

e 18. echemi.com [echemi.com]

e 19. static.cymitquimica.com [static.cymitquimica.com]

 To cite this document: BenchChem. [1,3-Dimethylpyrazole-5-boronic acid safety and
handling]. BenchChem, [2026]. [Online PDF]. Available at:
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safety-and-handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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